1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine

• IUPAC Name: 1-[2-(4-chlorophenoxy)ethyl]-4-prop-2-ynylpiperazine
• InChI: InChI=1S/C15H19ClN2O/c1-2-7-17-8-10-18(11-9-17)12-13-19-15-5-3-14(16)4-6-15/h1,3-6H,7-13H2
• InChI Key: QNPRVOCJHMWOBJ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)CCOC2=CC=C(C=C2)Cl
• Molecular Formula: C15H19ClN2O
• Molecular Weight: 278.78 g/mol

Description

1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine, also known as CP 55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s by Pfizer, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 acts on the endocannabinoid system, which is involved in regulating various physiological processes, including pain perception, inflammation, and immune function. Specifically, 1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 acts as a CB1 and CB2 receptor agonist, which means that it binds to and activates these receptors, leading to a wide range of physiological effects.
Biochemical and Physiological Effects:
1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 has been shown to have a wide range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and immunomodulatory effects. It has also been shown to have effects on the cardiovascular system, the gastrointestinal system, and the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 in lab experiments is its potency and selectivity for the CB1 and CB2 receptors, which allows for precise manipulation of the endocannabinoid system. However, one limitation of using 1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 is that it is a synthetic compound, which may limit its translational potential to clinical applications.

Future Directions

There are numerous future directions for research on 1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940, including investigating its potential as a therapeutic agent for pain, inflammation, and cancer. Additionally, further research is needed to fully understand the mechanisms underlying its effects on various physiological systems, as well as to develop more selective and potent analogs of the compound.

Synthesis Methods

The synthesis of 1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 involves several steps, including the reaction of 4-chlorophenol with 2-chloroethylamine to form 2-(4-chlorophenoxy)ethylamine. This intermediate is then reacted with propargyl bromide to form the final product, 1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940.

Scientific Research Applications

1-[2-(4-Chlorophenoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine 55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and it has also been investigated for its potential as an anti-cancer agent.